Cas no 2034226-56-5 (N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide)

• Product Name: N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide
• CAS No: 2034226-56-5
• MF: C₁₃H₁₂FN₃O₂
• MW: 261.251686096191
• CID: 5548967
• PubChem ID: 136666389
• Update Time: 2025-10-19

N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6494-0227
• 2034226-56-5
• N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide
• N-[2-(4-fluorophenyl)ethyl]-6-oxo-1H-pyrimidine-4-carboxamide
• CHEMBL5009587
• AKOS025321220
• N-(4-fluorophenethyl)-6-hydroxypyrimidine-4-carboxamide

• Inchi： 1S/C13H12FN3O2/c14-10-3-1-9(2-4-10)5-6-15-13(19)11-7-12(18)17-8-16-11/h1-4,7-8H,5-6H2,(H,15,19)(H,16,17,18)
• InChI Key： IJHZUDGTFMVBLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCNC(C1=CC(NC=N1)=O)=O

Computed Properties

• Exact Mass: 261.09135480g/mol
• Monoisotopic Mass: 261.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.6Ų

Additional information on N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide

Comprehensive Overview of N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034226-56-5)

The compound N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide, identified by its CAS No. 2034226-56-5, is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the 4-fluorophenyl and hydroxypyrimidine moieties, make it a promising candidate for various applications in drug discovery and development. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its carboxamide functional group, which is often associated with bioactive molecules.

In recent years, the demand for novel pyrimidine-based compounds has surged, driven by their versatility in targeting diverse biological pathways. N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide stands out due to its balanced hydrophilicity and lipophilicity, which enhances its bioavailability—a critical factor in modern drug design. This compound aligns with current trends in precision medicine, where researchers seek molecules with high specificity and minimal off-target effects. Its fluorinated aromatic ring further contributes to its metabolic stability, a feature highly valued in the development of long-acting therapeutics.

The synthesis and characterization of CAS No. 2034226-56-5 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity and reproducibility. These methodologies are essential for meeting the stringent requirements of regulatory agencies like the FDA and EMA. Additionally, the compound’s hydroxypyrimidine core has been explored in computational studies for its potential to interact with kinase enzymes, a hot topic in oncology and inflammatory disease research.

From an industrial perspective, N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide is part of a growing market for small-molecule inhibitors. Its applications extend to areas such as neurodegenerative disease research, where modulating protein aggregation is a key strategy. The compound’s fluorophenyl group also aligns with the broader trend of incorporating halogen atoms into drug candidates to improve binding affinity and pharmacokinetics. This has led to increased interest from academic and commercial labs alike.

Environmental and safety profiles are paramount in contemporary chemical research. Preliminary studies suggest that CAS No. 2034226-56-5 exhibits favorable toxicological properties, though further in vivo testing is warranted. Its stability under physiological conditions makes it a viable candidate for oral formulations, addressing the growing demand for patient-friendly drug delivery systems. The compound’s carboxamide functionality also opens doors for prodrug development, a strategy gaining traction in overcoming solubility challenges.

In summary, N-[2-(4-fluorophenyl)ethyl]-6-hydroxypyrimidine-4-carboxamide represents a compelling case study in the intersection of medicinal chemistry and drug innovation. Its structural elegance, combined with its potential therapeutic applications, positions it as a molecule of interest for future research. As the scientific community continues to explore its mechanisms and derivatives, this compound may well become a cornerstone in the next generation of targeted therapies.